2,2-Difluoro-2-(pyridin-4-yl)-ethanol

• CAS No.: 1255305-77-1
• Molecular Formula: C7H7F2NO
• Molecular Weight: 159.13 g/mol
• IUPAC Name: 2,2-difluoro-2-pyridin-4-ylethanol
• InChI: InChI=1S/C7H7F2NO/c8-7(9,5-11)6-1-3-10-4-2-6/h1-4,11H,5H2
• InChI Key: AWGLOEVVEXGBCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C(CO)(F)F

Description

2,2-Difluoro-2-(pyridin-4-yl)-ethanol is a useful research compound. Its molecular formula is C7H7F2NO and its molecular weight is 159.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl pyridin-4-yl-difluoroacetate (0.59 g) prepared in (1) in ethanol (10 mL) was added NaBH4 (0.11 g) at 0° C. The reaction mixture was stirred at RT for 2 hr. The solvent was removed under reduced pressure. Water was added to the residue and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated aqueous NaHCO3, and then dried over MgSO4. The solvent was removed under reduced pressure. The residue was purified by silica gel chromatography (Developing solvent: ethyl acetate) to give the title compound (0.082 g, 1%).